The Strategic Utilization of 1H-Indazol-7-amine Dihydrochloride in Medicinal Chemistry: Structural Profiling, Synthetic Workflows, and Oncology Applications
The Strategic Utilization of 1H-Indazol-7-amine Dihydrochloride in Medicinal Chemistry: Structural Profiling, Synthetic Workflows, and Oncology Applications
Executive Summary
In modern drug discovery, the indazole ring system is widely recognized as a "privileged scaffold" due to its ability to mimic purines and interact with various kinase ATP-binding sites and metabolic enzymes. Specifically, 1H-indazol-7-amine dihydrochloride has emerged as a critical building block for synthesizing advanced therapeutics. The strategic placement of the primary amine at the C7 position allows for precise vectorization into deep hydrophobic binding pockets, making it highly valuable in the development of oncology drugs, including Indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors and fibroblast growth factor receptor (FGFR) antagonists.
This technical guide provides an in-depth analysis of the physicochemical properties, structural chemistry, and validated synthetic methodologies associated with 1H-indazol-7-amine dihydrochloride, designed for researchers and drug development professionals.
Physicochemical Profiling & Structural Chemistry
The free base of 1H-indazol-7-amine is highly electron-rich, making it susceptible to rapid air oxidation and degradation. Converting it to the dihydrochloride salt is a deliberate chemical strategy that achieves two critical outcomes:
-
Oxidative Stability: Protonation of the exocyclic C7-amine and the endocyclic N2 nitrogen significantly reduces the electron density of the aromatic system, preventing spontaneous oxidation.
-
Aqueous Solubility: The salt form drastically improves the compound's solubility profile in aqueous buffers, which is a prerequisite for downstream biochemical assays and in vivo pharmacokinetic profiling.
Quantitative Physicochemical Data
| Property | Value |
| Chemical Name | 1H-indazol-7-amine dihydrochloride |
| CAS Registry Number | 221682-06-0 (Salt) / 21443-96-9 (Free Base) |
| Molecular Formula | C₇H₇N₃ · 2HCl |
| Molecular Weight | 206.07 g/mol |
| Appearance | Ivory to beige crystalline solid |
| Solubility | Highly soluble in Water, DMSO, and Methanol |
| Applications | Biochemical research, proteomics, oncology drug synthesis |
Data supported by commercial physicochemical profiling of 1H-indazol-7-amine dihydrochloride 1[1].
Synthetic Methodologies & Reactivity
The synthesis and subsequent functionalization of 1H-indazol-7-amine require strict control over reaction conditions to prevent unwanted side reactions, such as ring halogenation or non-selective N-alkylation.
Step-by-step synthetic workflow from 7-nitroindazole to the dihydrochloride salt.
Protocol 1: Chemoselective Synthesis via Catalytic Hydrogenation
Causality & Rationale: Traditional reduction of nitroindazoles using Stannous Chloride (SnCl₂) in acidic media frequently results in electrophilic chlorination at the C4 position, yielding unwanted chloroamino derivatives. To ensure absolute chemoselectivity, catalytic hydrogenation using Palladium on Carbon (Pd/C) is the gold standard2[2].
Step-by-Step Methodology:
-
Preparation: Dissolve 7-nitroindazole (1.0 eq) in a 1:1 mixture of anhydrous Methanol and Dichloromethane (or absolute Ethanol).
-
Catalyst Addition: Carefully add 10% Pd/C (approx. 10-20% w/w). Safety Note: Pd/C is highly pyrophoric; add under an inert Argon blanket.
-
Hydrogenation: Evacuate the flask and backfill with Hydrogen gas (3 bar pressure). Stir the mixture at 50°C for 3 hours.
-
Validation: Monitor via TLC (DCM/MeOH 9:1). The disappearance of the yellow nitro compound and the emergence of a highly polar, UV-active spot confirms the reaction.
-
Filtration: Filter the mixture through a pad of Celite to remove the catalyst. Concentrate the filtrate under reduced pressure to yield the free base.
-
Salt Formation: Dissolve the crude free base in diethyl ether. Dropwise add 2.0 M HCl in ether at 0°C. Filter the resulting precipitate and dry under vacuum to yield 1H-indazol-7-amine dihydrochloride.
Protocol 2: Regioselective C-N Cross-Coupling at the C7-Amine
Causality & Rationale: The indazole core contains multiple nucleophilic nitrogen atoms (N1, N2, and the exocyclic C7-amine). Standard Buchwald-Hartwig amination conditions 3[3] often lead to mixtures of N1-arylated and C7-arylated products. To achieve >50:1 regioselectivity favoring the C7-amine, a highly optimized Copper-catalyzed Ullmann-type coupling utilizing 8-hydroxyquinoline as a ligand is employed 4[4].
Step-by-Step Methodology:
-
Reagent Charging: In an oven-dried Schlenk flask, combine 1H-indazol-7-amine dihydrochloride (1.0 eq), aryl bromide (1.2 eq), CuBr (10 mol%), and 8-hydroxyquinoline (20 mol%).
-
Neutralization & Base: Add K₂CO₃ (3.0 eq) to neutralize the dihydrochloride salt in situ and drive the catalytic cycle.
-
Solvent & Degassing: Add an anhydrous THF/DMF mixture. Degas the suspension via three rigorous freeze-pump-thaw cycles to prevent copper oxidation.
-
Coupling: Heat the reaction mixture to 65°C under Argon for 18 hours.
-
Workup: Cool to room temperature, dilute with Ethyl Acetate, and wash with dilute aqueous ammonia (NH₄OH) to sequester and remove copper complexes (the aqueous layer will turn deep blue, validating copper removal).
-
Purification: Isolate the target C7-N-arylated indazole via silica gel chromatography.
Biological Activity & Pharmacological Applications in Oncology
Derivatives of 1H-indazol-7-amine have demonstrated profound antiproliferative activity against human and murine cancer cell lines 5[5]. One of the most promising applications is the development of Indoleamine 2,3-Dioxygenase 1 (IDO1) inhibitors . IDO1 is an enzyme overexpressed in the tumor microenvironment that catabolizes tryptophan into kynurenine, leading to effector T-cell suppression and tumor immune evasion. 1H-indazol-7-amine derivatives, specifically N′-hydroxyindazolecarboximidamides, act as potent competitive inhibitors of IDO12[2].
Mechanism of IDO1 inhibition by 1H-indazol-7-amine derivatives restoring T-cell activity.
Experimental Workflows: Self-Validating Biological Assays
To ensure the trustworthiness of synthesized 1H-indazol-7-amine derivatives, their biological efficacy must be validated using robust, self-validating phenotypic or biochemical assays.
Protocol 3: In Vitro IDO1 Inhibition Assay (LC-MS/MS)
Causality & Rationale: Because IDO1 directly converts Tryptophan to Kynurenine, quantifying the reduction of Kynurenine production via LC-MS/MS provides a direct, highly sensitive measurement of enzyme inhibition. A known inhibitor (e.g., Epacadostat) must be run in parallel to validate the assay's dynamic range.
Step-by-Step Methodology:
-
Enzyme Preparation: Recombinant human IDO1 enzyme is diluted in an assay buffer containing 50 mM potassium phosphate (pH 6.5), 20 mM ascorbic acid, 10 μM methylene blue, and 100 μg/mL catalase.
-
Compound Incubation: Dispense 1H-indazol-7-amine derivatives (serially diluted in DMSO) into a 96-well plate. Add the IDO1 enzyme mixture and pre-incubate at room temperature for 15 minutes.
-
Substrate Addition: Initiate the reaction by adding L-Tryptophan (final concentration 100 μM). Incubate at 37°C for 60 minutes.
-
Reaction Quenching: Stop the reaction by adding 30% (w/v) trichloroacetic acid (TCA). Incubate at 50°C for 30 minutes to hydrolyze N-formylkynurenine to Kynurenine.
-
Self-Validation Check: Centrifuge the plate. The supernatant must be clear. A standard curve of pure Kynurenine must yield an R² > 0.99 for the assay to be deemed valid.
-
Quantification: Analyze the supernatant via LC-MS/MS (monitoring the Kynurenine transition m/z 209.1 → 94.0). Calculate the IC₅₀ values using non-linear regression analysis.
References
- Buy 1H-indazol-7-amine dihydrochloride Smolecule URL
- Synthesis and Antitumor Activity of Some Substituted Indazole Derivatives ResearchGate URL
- The Catalysis Laboratory at Merck: 20 Years of Catalyzing Innovation ACS Publications URL
- Synthesis and Molecular Modeling Studies of N′-Hydroxyindazolecarboximidamides as Novel Indoleamine 2,3-Dioxygenase 1 (IDO1)
- Reduction of nitroindazoles: preparation of new amino and chloroamino derivatives CLOCKSS URL
- 69843-13-6 | 1-Methyl-1H-pyrazol-4-amine Ambeed URL
Sources
- 1. Buy 1H-indazol-7-amine dihydrochloride [smolecule.com]
- 2. Synthesis and Molecular Modeling Studies of N′-Hydroxyindazolecarboximidamides as Novel Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 3. 69843-13-6 | 1-Methyl-1H-pyrazol-4-amine | Amines | Ambeed.com [ambeed.com]
- 4. pubs.acs.org [pubs.acs.org]
- 5. researchgate.net [researchgate.net]
